Cas no 84185-83-1 ([1,1'-Biphenyl]-2,3-dicarboxylic acid, 4-hydroxy-4'-methyl-)

• Product Name: [1,1'-Biphenyl]-2,3-dicarboxylic acid, 4-hydroxy-4'-methyl-
• CAS No: 84185-83-1
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• CID: 667671
• PubChem ID: 12809437
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,3-dicarboxylic acid, 4-hydroxy-4'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,3-dicarboxylic acid, 4-hydroxy-4'-methyl-
• 3-hydroxy-6-(4-methylphenyl)phthalic acid
• 4-Hydroxy-4'-methyl[1,1'-biphenyl]-2,3-dicarboxylic acid
• 84185-83-1
• DTXSID90510426

• Inchi： 1S/C15H12O5/c1-8-2-4-9(5-3-8)10-6-7-11(16)13(15(19)20)12(10)14(17)18/h2-7,16H,1H3,(H,17,18)(H,19,20)
• InChI Key： BRXGFBXESOEYKI-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C(=O)O)C=1C(=O)O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 272.06847348g/mol
• Monoisotopic Mass: 272.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 94.8Ų